Cas no 2006278-30-2 (Ethyl1-(Cyanomethyl)-2-oxopiperidine-4-carboxylate)

• Product Name: Ethyl1-(Cyanomethyl)-2-oxopiperidine-4-carboxylate
• CAS No: 2006278-30-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• MDL: MFCD30378936
• CID: 4634191
• Update Time: 2025-06-28

Ethyl1-(Cyanomethyl)-2-oxopiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(Cyanomethyl)-2-oxopiperidine-4-carboxylate
• Ethyl1-(Cyanomethyl)-2-oxopiperidine-4-carboxylate

• MDL： MFCD30378936
• Inchi： 1S/C10H14N2O3/c1-2-15-10(14)8-3-5-12(6-4-11)9(13)7-8/h8H,2-3,5-7H2,1H3
• InChI Key： QLQKFOHHQZOCBT-UHFFFAOYSA-N
• SMILES： N1(CC#N)CCC(C(OCC)=O)CC1=O

Additional information on Ethyl1-(Cyanomethyl)-2-oxopiperidine-4-carboxylate

Ethyl 1-(Cyanomethyl)-2-oxopiperidine-4-carboxylate: A Comprehensive Overview

Ethyl 1-(Cyanomethyl)-2-oxopiperidine-4-carboxylate is a synthetic organic compound with the CAS registry number 2006278-30-2. This compound belongs to the class of piperidines, specifically featuring a cyanomethyl substituent and an oxo group at position 2. The structure of this molecule is characterized by a six-membered ring with one nitrogen atom, making it a cyclic secondary amine. Its carboxylate functionality renders it soluble in aqueous environments, while the ethyl ester group enhances its stability and bioavailability.

Recent studies have highlighted the potential of Ethyl 1-(Cyanomethyl)-2-oxopiperidine-4-carboxylate as a versatile building block in organic synthesis. Its unique combination of functional groups enables its application in various chemical reactions, including nucleophilic substitutions and condensations. The cyanomethyl substituent introduces a reactive nitrile group, which can participate in subsequent transformations, making this compound valuable in the synthesis of complex molecules.

In the realm of medicinal chemistry, Ethyl 1-(Cyanomethyl)-2-oxopiperidine-4-carboxylate has garnered attention for its potential as a lead compound in drug discovery. Its piperidine ring system is known to exhibit diverse pharmacological activities, including but not limited to, analgesic, anxiolytic, and antidepressant effects. The presence of the oxo group at position 2 imparts additional reactivity, which can be harnessed to modulate biological activity through structural modifications.

Recent advancements in Ethyl 1-(Cyanomethyl)-2-oxopiperidine-4-carboxylate's synthetic chemistry have focused on developing efficient and sustainable methods for its preparation. Researchers have explored various routes, including transition-metal catalyzed couplings and green chemical approaches, to enhance yield and reduce environmental impact. These efforts have successfully yielded highly pure compounds with improved scalability for industrial applications.

Biochemical studies have revealed that Ethyl 1-(Cyanomethyl)-2-oxopiperidine-4-carboxylate exhibits promising activity against a range of disease targets. For instance, in cancer research, the compound has shown selective cytotoxicity towards certain tumor cell lines, making it a potential candidate for anticancer drug development. Additionally, its anti-inflammatory properties have been explored in preclinical models, demonstrating efficacy in reducing inflammation in various pathological conditions.

The versatility of Ethyl 1-(Cyanomethyl)-2-oxopiperidine-4-carboxylate extends to its application as a research tool. Its structural features make it an ideal candidate for investigating enzyme kinetics, particularly in the context of nitrile-containing substrates. Furthermore, its role as a bioisostere in drug design has been explored, enabling the creation of novel compounds with enhanced pharmacokinetic profiles.

Looking ahead, the continued exploration of Ethyl 1-(Cyanomethyl)-2-oxopiperidine-4-carboxylate's properties promises to yield exciting breakthroughs in both organic synthesis and drug discovery. As research progresses, it is anticipated that this compound will find wider applications in the biomedical field, contributing to the development of next-generation therapeutics.